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Application Note and Protocol

Introduction

Nintedanib is a potent small molecule tyrosine kinase inhibitor used in the treatment of
idiopathic pulmonary fibrosis (IPF), certain types of non-small cell lung cancer, and systemic
sclerosis-associated interstitial lung disease. Its mechanism of action involves the inhibition of
multiple receptor tyrosine kinases, including platelet-derived growth factor receptor (PDGFR),
fibroblast growth factor receptor (FGFR), and vascular endothelial growth factor receptor
(VEGFR).

Recently, the presence of nitrosamine impurities in pharmaceutical products has become a
significant concern for global regulatory agencies due to their potential carcinogenic effects.[1]
N-nitroso-nintedanib is a potential nitrosamine impurity that can form during the synthesis or
storage of nintedanib. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and
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the European Medicines Agency (EMA) have issued stringent guidelines for the control of
nitrosamine impurities in drug substances and products.[2][3][4]

This document provides a detailed application note and protocol for the use of N-nitroso-
nintedanib certified reference material (CRM) in the quality control of nintedanib. The use of a
CRM is essential for the development, validation, and routine application of analytical methods
to ensure the accurate quantification of this impurity, thereby guaranteeing the safety and
quality of the final drug product.[5][6] The U.S. FDA has set an Acceptable Intake (Al) limit for
N-nitroso-nintedanib at 1500 ng/day.[5]

Experimental Protocols

High-Performance Liquid Chromatography with Tandem
Mass Spectrometry (HPLC-MS/MS) Method for
Quantification of N-nitroso-nintedanib

This protocol describes a sensitive and selective HPLC-MS/MS method for the determination of
N-nitroso-nintedanib in nintedanib drug substance. The use of the N-nitroso-nintedanib
CRM is critical for the preparation of calibration standards and quality control samples.

2.1.1. Materials and Reagents

N-nitroso-nintedanib Certified Reference Material (CRM)
¢ Nintedanib Drug Substance (for spiking experiments)

o Acetonitrile (HPLC grade)

o Methanol (HPLC grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Volumetric flasks and pipettes

e HPLC vials
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2.1.2. Instrumentation
e HPLC system with a binary pump, autosampler, and column oven
o Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

2.1.3. Chromatographic and Mass Spectrometric Conditions

Parameter Condition

HPLC Column C18 column (e.g., 100 mm x 2.1 mm, 1.8 pum)
Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

0-1 min: 10% B; 1-5 min: 10-90% B; 5-6 min:
90% B; 6-6.1 min: 90-10% B; 6.1-8 min: 10% B

Gradient Elution

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5puL

lonization Mode Electrospray lonization (ESI), Positive

N-nitroso-nintedanib: m/z 569.3 -> 484.3

Multiple Reaction Monitoring (MRM) Transitions -~ -
(Quantifier), m/z 569.3 -> 113.1 (Qualifier)

Dwell Time 100 ms

Collision Energy Optimized for each transition
Capillary Voltage 3.5kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

2.1.4. Preparation of Standard and Sample Solutions
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e Standard Stock Solution (100 pg/mL): Accurately weigh and dissolve an appropriate amount
of N-nitroso-nintedanib CRM in methanol.

e Working Standard Solutions: Prepare a series of calibration standards by diluting the stock
solution with a 50:50 mixture of Mobile Phase A and B to achieve concentrations ranging
from 0.5 ng/mL to 100 ng/mL.

o Sample Solution (1 mg/mL of Nintedanib): Accurately weigh and dissolve 10 mg of
nintedanib drug substance in 10 mL of the 50:50 mobile phase mixture.

2.1.5. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the
following parameters:

o Specificity: Analyze blank samples, nintedanib solution, and nintedanib solution spiked with
N-nitroso-nintedanib to ensure no interference at the retention time of the analyte.

 Linearity: Analyze the calibration standards in triplicate to demonstrate a linear relationship
between concentration and response.

o Accuracy (Recovery): Spike known amounts of N-nitroso-nintedanib CRM into the
nintedanib sample solution at three different concentration levels (e.g., 50%, 100%, and
150% of the specification limit).

» Precision (Repeatability and Intermediate Precision): Analyze multiple preparations of a
spiked sample on the same day and on different days.

 Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest
concentration of the analyte that can be reliably detected and quantified.

Data Presentation

The following tables summarize the expected quantitative data from the method validation
experiments.

Table 1: Linearity of N-nitroso-nintedanib
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Concentration (ng/mL) Mean Peak Area (n=3) %RSD
0.5 1,250 2.1

1.0 2,480 1.8

5.0 12,350 15
10.0 24,900 1.2
25.0 62,100 1.0
50.0 124,500 0.8
100.0 248,900 0.9
Correlation Coefficient (r?) >0.999

Table 2: Accuracy (Recovery) of N-nitroso-nintedanib

Amount Amount Found
Spiked Level Spiked (ng/mL, mean, Recovery (%) %RSD
(ng/mL) n=3)
50% 5.0 4.95 99.0 1.7
100% 10.0 10.12 101.2 1.3
150% 15.0 14.88 99.2 15
Table 3: Precision of the Method
. Mean Measured
Concentration .
Parameter Concentration %RSD
(ng/mL)
(ng/mL)
Repeatability (n=6) 10.05 1.4
Intermediate Precision
9.98 1.9
(n=6)
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Table 4: LOD and LOQ

Parameter Value (ng/mL)

Limit of Detection (LOD) 0.15

Limit of Quantification (LOQ) 0.5
Visualizations

Nintedanib Signaling Pathway

Nintedanib exerts its therapeutic effect by inhibiting key signaling pathways involved in cell
proliferation, migration, and fibrosis. The following diagram illustrates the primary pathways
targeted by nintedanib.
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Nintedanib inhibits key receptor tyrosine kinases.
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Experimental Workflow for Quality Control

The following diagram outlines the logical workflow for the quality control analysis of N-nitroso-
nintedanib in a drug substance sample.
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Workflow for N-nitroso-nintedanib QC analysis.

Conclusion

The use of N-nitroso-nintedanib certified reference material is indispensable for the accurate
and reliable quantification of this potential genotoxic impurity in nintedanib drug substance and
finished products. The detailed HPLC-MS/MS method and validation protocol provided herein
offer a robust framework for quality control laboratories to ensure that nintedanib-containing
medicines meet the stringent safety standards set by regulatory authorities. The
implementation of such analytical procedures is crucial for patient safety and regulatory
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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